molecular formula C21H22N4O3 B5564010 4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone

4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone

Cat. No. B5564010
M. Wt: 378.4 g/mol
InChI Key: YQRDCDHIHPFNEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone, also known as MIBP, is a synthetic compound that has been studied for its potential use in scientific research. MIBP is a member of the benzoylpiperazine family of compounds, which have been shown to have a variety of biological activities.

Scientific Research Applications

Antibacterial and Antifungal Activities

Research has demonstrated the synthesis and evaluation of compounds related to "4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone" for potential antibacterial and antifungal activities. These compounds have been shown to possess moderate to significant activity against a range of Gram-positive and Gram-negative bacteria as well as fungi. Such findings suggest these compounds could serve as templates for the development of new antibacterial and antifungal agents (Fujita et al., 1996), (Guna et al., 2009).

Anti-inflammatory Activity

Several studies have synthesized and evaluated the anti-inflammatory properties of compounds structurally related to "4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone." These compounds have been tested in vitro and in vivo for their ability to inhibit inflammatory responses, showing promising results that could lead to new anti-inflammatory therapies (Ahmed et al., 2017).

Anticancer Activity

Research into compounds with a similar structure has identified their potential utility in cancer treatment. Synthesized compounds were evaluated for their in vitro anticancer activity against various human cancer cell lines, including cervical and breast carcinoma. Some compounds demonstrated significant activity, highlighting their potential as templates for developing new anticancer drugs (Boddu et al., 2018).

Antioxidant and Anticorrosive Additives

Compounds related to "4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone" have been synthesized and evaluated as antioxidant and anticorrosive additives for motor oils. These studies suggest their potential application in enhancing the longevity and performance of motor oils (Hassan et al., 2011).

properties

IUPAC Name

4-[4-methyl-3-(2-oxoimidazolidin-1-yl)benzoyl]-1-phenylpiperazin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N4O3/c1-15-7-8-16(13-18(15)25-10-9-22-21(25)28)20(27)23-11-12-24(19(26)14-23)17-5-3-2-4-6-17/h2-8,13H,9-12,14H2,1H3,(H,22,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YQRDCDHIHPFNEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)N2CCN(C(=O)C2)C3=CC=CC=C3)N4CCNC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[4-Methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone

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